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Compound of Interest

Compound Name: m-Tolyltetrazolium Red Formazan

Cat. No.: B13809543

Get Quote

Chemical Identity & Core Significance
m-Tolyltetrazolium Red Formazan is a bioactive chromophore generated through the

enzymatic reduction of its parent tetrazolium salt, m-Tolyltetrazolium Red (typically 2,5-

diphenyl-3-(m-tolyl)tetrazolium chloride).[1][2][3]

In research and drug development, this compound serves as the readout signal for metabolic

activity.[4] Unlike soluble tetrazolium derivatives (e.g., XTT, MTS), this formazan precipitates as

an insoluble crystal, requiring solubilization for spectrophotometric quantification. It is

structurally analogous to Triphenylformazan (TPF) but contains a methyl group at the meta

position of the N1-phenyl ring, which influences its crystallization kinetics and lipophilicity.

Chemical Structure & Nomenclature

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13809543#bc-rfq
https://www.benchchem.com/product/b13809543/docs?utm_src=pdf-body#technical-guide-m-tolyltetrazolium-red-formazan-cas-71274-65-2-1
http://www.boerzg.com/product/305104.html
https://kr.lookchem.com/ProductWholeProperty_LCPL653688.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4401061.htm
https://www.chemimpex.com/products/43991
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13809543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

CAS Number 71274-65-2

IUPAC Name 1-(3-Methylphenyl)-3,5-diphenylformazan

Common Synonyms
m-Tolyl Formazan; 3,5-Diphenyl-1-(m-

tolyl)formazan

Molecular Formula

Molecular Weight 314.39 g/mol

SMILES
Cc1cccc(n1)N=Nc2ccccc2 (Simplified core

structure)

Physicochemical Properties
The following data establishes the baseline for handling and quantification.

Parameter Value / Characteristic Relevance to Protocol

Appearance
Dark red to amber crystalline

powder
Visual confirmation of purity.[1]

Melting Point 156–157 °C
Indicates thermal stability; high

MP suggests stable storage.

Solubility (Water) Insoluble

Critical: Requires organic

solvent extraction

(DMSO/Ethanol) post-assay.

Solubility (Organic)
Soluble in DMSO, Ethanol,

Acetone

Use DMSO for quantitative

plate reading.

Absorbance (

)

~485–495 nm (Solvent

dependent)

Set plate reader to 490 nm

(primary) or 570 nm

(secondary).

Stability Light Sensitive
Store in amber vials; perform

extractions in low light.
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Mechanism of Action: The Reductive Pathway
The generation of m-Tolyltetrazolium Red Formazan is a direct measure of cellular

dehydrogenase activity (specifically NADH/NADPH-dependent oxidoreductases). This reaction

occurs primarily at the mitochondrial inner membrane and plasma membrane electron transport

chains.

Reaction Logic
Substrate Entry: The parent tetrazolium salt (colorless/pale yellow) permeates the cell or

tissue.

Enzymatic Reduction: Viable cells with active metabolism donate electrons via

NADH/NADPH.

Ring Opening: The tetrazolium ring is cleaved, breaking the N-N bond.

Precipitation: The hydrophobic formazan (CAS 71274-65-2) accumulates as intracellular

crystals.
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Caption: Enzymatic reduction of the tetrazolium precursor to the insoluble m-Tolyl Formazan

product.
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Experimental Protocol: Quantification Assay
This protocol describes the use of the parent salt to generate CAS 71274-65-2 for viability

quantification.

Reagents Required[4]
Precursor: m-Tolyltetrazolium Chloride (0.5% w/v in PBS).

Solubilization Buffer: 100% DMSO or Acidified Ethanol (0.1N HCl in EtOH).

Control: m-Tolyl Formazan Standard (CAS 71274-65-2) for standard curve generation.

Step-by-Step Methodology
Phase 1: Incubation

Seeding: Culture cells in a 96-well plate (

–

cells/well).

Treatment: Apply drug/stimulus and incubate for required duration (e.g., 24h).

Labeling: Add 10 µL of m-Tolyltetrazolium precursor solution to each 100 µL well.

Reaction: Incubate at 37°C for 2–4 hours.

Checkpoint: Verify formation of dark red crystals under inverted microscopy.

Phase 2: Solubilization & Reading
Termination: Carefully aspirate the culture medium. Do not disturb the crystal layer.

Note: If cells are non-adherent, centrifuge the plate (1000 x g, 5 min) before aspiration.

Dissolution: Add 100 µL DMSO to each well.

Mixing: Place on an orbital shaker for 10 minutes at room temperature to fully dissolve the

formazan (CAS 71274-65-2).
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Quantification: Measure absorbance at 490 nm.

Reference Wavelength: Subtract background absorbance measured at 650 nm.

Troubleshooting Matrix
Observation Root Cause Corrective Action

High Background (Blank) Spontaneous reduction

Check media for reducing

agents (ascorbic acid, thiols).

Use fresh precursor.

Low Signal Incomplete solubilization
Increase shaking time; ensure

DMSO volume is sufficient.

Precipitate in DMSO Saturation

Dilute samples; the formazan

concentration exceeds

solubility limit.

Standard Curve Generation (Using CAS 71274-65-2)
To calculate absolute moles of formazan produced (rather than relative viability), use the pure

CAS 71274-65-2 compound.

Stock Preparation: Dissolve 10 mg of m-Tolyltetrazolium Red Formazan (CAS 71274-65-2)

in 10 mL DMSO (Concentration: 1 mg/mL).

Serial Dilution: Prepare dilutions in DMSO ranging from 0.01 to 0.5 mg/mL.

Measurement: Read absorbance at 490 nm.

Calculation: Plot Absorbance vs. Concentration. Use the slope to convert experimental

absorbance to metabolic output.

Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b13809543/docs?utm_src=pdf-body#technical-guide-m-tolyltetrazolium-red-formazan-cas-71274-65-2-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13809543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cell Culture

Add m-Tolyltetrazolium Salt

Incubate 37°C (2-4 hrs)
(Metabolic Reduction)

Formazan Crystals Form
(CAS 71274-65-2)

Remove Supernatant
(Retain Crystals)

Add DMSO
(Dissolve Crystals)

Read OD @ 490 nm

Click to download full resolution via product page

Caption: Standard workflow for quantifying cell viability using m-Tolyltetrazolium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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